Cas no 2228300-23-8 (tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate
• CAS No: 2228300-23-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6012300
• PubChem ID: 165695996
• Update Time: 2025-06-12

tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate
• EN300-1900325
• tert-butyl N-[1-oxo-2-(pyrimidin-2-yl)propan-2-yl]carbamate
• 2228300-23-8

• Inchi： 1S/C12H17N3O3/c1-11(2,3)18-10(17)15-12(4,8-16)9-13-6-5-7-14-9/h5-8H,1-4H3,(H,15,17)
• InChI Key： VCUFIQNBJHBGPN-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C1N=CC=CN=1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate (CAS No. 2228300-23-8)

Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate, with the CAS number 2228300-23-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their versatile applications in drug development and molecular biology research. The structural features of this molecule, particularly the presence of a tert-butyl group and a carbamate moiety linked to a pyrimidine ring, make it a promising candidate for various biochemical interactions.

The structure of Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate is meticulously designed to facilitate specific interactions with biological targets. The pyrimidin-2-yl substituent, for instance, is a common pharmacophore found in many bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological receptors. This feature is particularly relevant in the context of developing inhibitors or modulators for enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a surge in research focused on small molecules that can modulate enzyme activity with high selectivity. The carbamate functional group in Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate contributes to its potential as a tool compound for studying enzyme mechanisms and developing novel therapeutic agents. The tert-butyl group, on the other hand, enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and cellular uptake.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The pyrimidine ring is a key structural motif in many nucleoside analogs, which are known for their efficacy against various viral infections. By incorporating this motif into Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate, researchers aim to exploit its ability to mimic natural nucleobases and interfere with viral replication processes. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes crucial for viral replication.

Moreover, the synthesis of Tert-butyl N-1-oxo-2-(pyrimidin-2-yl)propan-2-ylcarbamate presents an interesting challenge for organic chemists due to the complexity of its structure. The synthesis involves multiple steps, including condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in chemical synthesis techniques.

The pharmacological properties of Tert-butyl N-1-oxyo-pyrimidinoylpropanoylcarbamate are under active investigation by several research groups. Initial pharmacokinetic studies have indicated that the compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses, suggesting its safety profile warrants further exploration.

In conclusion, Tert-butyl N-oxy-pyrimidinoylpropanoylcarbamate (CAS No. 2228300238) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for studying biological processes and developing new therapeutic interventions. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the next generation of drug discovery efforts.